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Introduction
Guazatine acetate salt is a non-systemic, contact fungicide that has been utilized for several

decades, primarily in the post-harvest control of fungal diseases in citrus, rockmelons, and

tomatoes, as well as a seed treatment for cereals.[1][2] Its broad-spectrum activity against a

range of economically important phytopathogenic fungi has made it a valuable tool in

agriculture. This technical guide provides an in-depth literature review of the antifungal activity

of guazatine acetate salt, focusing on quantitative data, experimental protocols, and the

current understanding of its mechanism of action.

Antifungal Spectrum and Efficacy
Guazatine acetate exhibits potent inhibitory activity against a variety of fungal pathogens. Its

efficacy has been quantified through the determination of Minimum Inhibitory Concentrations

(MIC) and 50% Effective Concentration (EC50) values in numerous studies.

Quantitative Antifungal Activity Data
The following tables summarize the in vitro antifungal activity of guazatine acetate and its

principal components against various fungal species.

Table 1: Antifungal Activity of Guazatine Acetate against Phytopathogenic Fungi
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Fungal Species Parameter Value Reference

Geotrichum citri-

aurantii
EC50 0.26 µg/mL [3]

Penicillium digitatum

(wild type)
ED50 ~0.05 µg/mL [4]

Penicillium digitatum

(resistant)
ED50 ~0.5 µg/mL [4]

Penicillium italicum MIC 0.01 mg/mL [5]

Geotrichum candidum MIC 0.2 mg/mL [5]

Table 2: Antifungal Activity (MIC50) of Guazatine Principal Components against Candida

Species

Fungal
Species

GGG (µM) GG (µM) GNG (µM) GGN (µM) GN (µM)

C. albicans

ATCC 90028
5 20 5 80 >80

C. albicans

12
5 20 5 80 >80

C. glabrata

15
5 20 5 40 >80

C. krusei

ATCC 6258
1.25 10 1.25 20 >80

C.

parapsilosis

ATCC 22019

2.5 10 2.5 40 >80

C. tropicalis

22
1.25 10 1.25 20 >80
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GGG, GG, GNG, GGN, and GN represent different guanidated polyamine components of the

guazatine mixture.

Mechanism of Action
The primary mode of antifungal action of guazatine is the disruption of the fungal cell

membrane. As a cationic molecule, the guanidino groups of guazatine are thought to interact

with the negatively charged components of the fungal plasma membrane, leading to a loss of

integrity and function.

This interaction is believed to cause:

Destabilization of Osmotic Equilibrium: The binding of guazatine to the membrane disrupts

the selective permeability, leading to an uncontrolled flux of ions and small molecules,

ultimately causing osmotic instability.[6]

Membrane Permeabilization: The integrity of the membrane is compromised, resulting in the

leakage of intracellular contents.[7]

Lipid Peroxidation: The disruption of the membrane can lead to the generation of reactive

oxygen species (ROS), causing oxidative stress and subsequent damage to cellular

components through lipid peroxidation.[8][9]

The following diagram illustrates the proposed mechanism of action of guazatine on the fungal

cell membrane.
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Proposed mechanism of guazatine's antifungal action.

Experimental Protocols
This section outlines a generalized experimental workflow for determining the in vitro antifungal

activity of guazatine acetate salt using the broth microdilution method, based on established

protocols.[1][3][10]

Workflow for In Vitro Antifungal Susceptibility Testing

Start

Prepare Fungal Inoculum
(e.g., 1-5 x 10^4 CFU/mL)

Perform Serial Dilutions
of Guazatine Acetate

Inoculate Microtiter Plate
with Fungal Suspension

Incubate at Optimal Temperature
(e.g., 25-28°C for 48-72h)

Read MIC/EC50 Values
(Visually or Spectrophotometrically)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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